Cas no 625115-93-7 (6-amino-1-methyl-1H-Indole-3-carbonitrile)

• Product Name: 6-amino-1-methyl-1H-Indole-3-carbonitrile
• CAS No: 625115-93-7
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 1115034
• PubChem ID: 59335124
• Update Time: 2025-04-20

6-amino-1-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-methyl-1H-Indole-3-carbonitrile
• 6-amino-1-methylindole-3-carbonitrile
• SCHEMBL2850331
• 1H-Indole-3-carbonitrile, 6-amino-1-methyl-
• DTXSID601271008
• 625115-93-7

• Inchi： 1S/C10H9N3/c1-13-6-7(5-11)9-3-2-8(12)4-10(9)13/h2-4,6H,12H2,1H3
• InChI Key： HNHMMWBURNQSHP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#N)C2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74